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Compound of Interest

Compound Name: MD-224

Cat. No.: B2951637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MD-224 is a highly potent and selective first-in-class small-molecule degrader of the human

murine double minute 2 (MDM2) protein, developed under the proteolysis-targeting chimera

(PROTAC) concept.[1][2][3] It functions by inducing the rapid degradation of MDM2, a primary

endogenous inhibitor of the p53 tumor suppressor.[3][4][5][6] This degradation leads to the

accumulation of p53, activation of the p53 signaling pathway, and subsequent apoptosis in

cancer cells harboring wild-type p53.[1][7] MD-224 is comprised of a ligand for MDM2 and

another for the E3 ubiquitin ligase Cereblon (CRBN), which are joined by a linker. This dual

binding facilitates the ubiquitination and subsequent proteasomal degradation of MDM2.[1][3]

With an IC50 value of 1.5 nM in RS4;11 leukemia cells, MD-224 demonstrates significant

potential as a therapeutic agent in oncology research.[2][3][5][6][7]

These application notes provide a detailed protocol for the preparation of a stock solution of

MD-224 using dimethyl sulfoxide (DMSO), a common solvent for nonpolar and polar

compounds in biological research.
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Property Value Reference

Molecular Formula C48H43Cl2FN6O6 [7]

Molecular Weight 889.80 g/mol [7]

CAS Number 2136247-12-4 [7]

Appearance Powder [8]

Solubility and Recommended Storage of MD-224
Parameter Details Reference

Solvent Dimethyl Sulfoxide (DMSO) [4]

Solubility in DMSO 100 mg/mL (112.38 mM) [4]

Storage of Powder -20°C for up to 3 years [8]

Storage of Stock Solution
-20°C for up to 1 year or -80°C

for up to 2 years
[9]

Experimental Protocols
Materials

MD-224 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO) (Note: Moisture-absorbing DMSO can reduce

solubility[4])

Sterile microcentrifuge tubes or cryovials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips
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Protocol for Preparing a 10 mM MD-224 Stock Solution
in DMSO

Acclimatization: Before opening, allow the vial of MD-224 powder to equilibrate to room

temperature to prevent condensation of moisture, which can affect the compound's stability

and solubility.

Weighing: Accurately weigh the desired amount of MD-224 powder using a calibrated

precision balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 8.898 mg of MD-224.

Calculation: Molecular Weight (MW) of MD-224 = 889.80 g/mol . To make a 10 mM (0.010

mol/L) solution, you need 0.010 moles per liter. For 1 mL (0.001 L), you need 0.010 mol/L *

0.001 L = 0.00001 moles. The mass required is 0.00001 moles * 889.80 g/mol = 0.008898

g or 8.898 mg.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the

MD-224 powder. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (up to 37°C) or sonication can be used to aid dissolution if

necessary, but avoid excessive heat.

Sterilization (Optional): If required for your application, the stock solution can be sterilized by

passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials. Store the aliquots at -20°C or -80°C.

Protocol for Preparing Working Solutions
For cell-based assays, the concentrated DMSO stock solution must be diluted to the final

working concentration in the cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the culture medium is low (typically less than 0.1%) to avoid solvent-

induced cytotoxicity.
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Serial Dilution (in DMSO): If very low concentrations of MD-224 are required, it is advisable

to perform initial serial dilutions of the stock solution in DMSO before diluting in the aqueous

medium. This helps to prevent precipitation of the compound.

Final Dilution (in Culture Medium): Directly add the appropriate volume of the MD-224 stock

solution (or a diluted DMSO solution) to the pre-warmed cell culture medium. For example,

to prepare a 100 nM working solution from a 10 mM stock, you can perform a 1:100,000

dilution (e.g., add 1 µL of the 10 mM stock to 100 mL of medium).

Mixing: Mix the working solution thoroughly by gentle inversion or pipetting before adding it

to the cells.

Control: Always include a vehicle control in your experiments, which consists of the same

final concentration of DMSO in the cell culture medium without the compound.

Mandatory Visualization
MD-224 Mechanism of Action: p53 Pathway Activation

MD-224 Mediated MDM2 Degradation

p53 Pathway Activation

MD-224

MDM2

Binds

Cereblon (E3 Ligase)Recruits

ProteasomeDegradation

p53

Inhibition

Ubiquitination

Ubiquitin

p21

Transcription

PUMA
Transcription

Apoptosis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2951637?utm_src=pdf-body
https://www.benchchem.com/product/b2951637?utm_src=pdf-body
https://www.benchchem.com/product/b2951637?utm_src=pdf-body
https://www.benchchem.com/product/b2951637?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: MD-224 induces degradation of MDM2, leading to p53 activation and apoptosis.

Experimental Workflow: From Stock to Working Solution

Stock Solution Preparation

Working Solution Preparation

1. Weigh MD-224 Powder

2. Dissolve in Anhydrous DMSO

3. Vortex to Solubilize

4. Aliquot for Storage

5. Store at -20°C or -80°C

6. Thaw Stock Aliquot

For Experiment

7. Dilute in Culture Medium
(DMSO < 0.1%)

8. Mix Thoroughly

9. Add to Cells
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Click to download full resolution via product page

Caption: Workflow for preparing MD-224 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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